4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide

• IUPAC Name: 4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C10H14ClNO3S/c1-8(13)7-12-16(14,15)10-4-2-9(6-11)3-5-10/h2-5,8,12-13H,6-7H2,1H3/t8-/m1/s1
• InChI Key: AXYUYLHRZGXGTM-MRVPVSSYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=C(C=C1)CCl)O
• Isomeric SMILES: C[C@H](CNS(=O)(=O)C1=CC=C(C=C1)CCl)O
• Molecular Formula: C10H14ClNO3S
• Molecular Weight: 263.74 g/mol

Description

4-(Chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide, also known as CB-154, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide drugs and has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide involves the inhibition of specific enzymes and proteins involved in various biological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance. This compound also inhibits the activity of matrix metalloproteinases, enzymes involved in tissue remodeling and inflammation. Additionally, this compound has been found to activate peroxisome proliferator-activated receptor gamma (PPARγ), a protein involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. It has been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-alpha. This compound has also been found to inhibit the migration and invasion of cancer cells. Additionally, it has been shown to regulate glucose and lipid metabolism by increasing insulin sensitivity and decreasing lipid accumulation.

Advantages and Limitations for Lab Experiments

4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide has several advantages for laboratory experiments, including its high purity and stability. It can be easily synthesized and purified, making it a suitable compound for various biochemical assays. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide. One potential area of study is its use in the treatment of inflammatory bowel disease, a chronic inflammatory disorder of the gastrointestinal tract. Additionally, this compound could be studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Further research could also focus on the development of novel analogs of this compound with improved solubility and bioavailability.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments have been extensively studied. Further research is needed to explore its full potential in the treatment of various diseases and to develop novel analogs with improved properties.

Synthesis Methods

The synthesis of 4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide involves the reaction between 4-chloromethylbenzenesulfonyl chloride and (R)-2-hydroxypropylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The purity of the compound can be improved through recrystallization or chromatographic techniques.

Scientific Research Applications

4-(chloromethyl)-N-[(2R)-2-hydroxypropyl]benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to have anti-tumor activity by inducing apoptosis in cancer cells. Additionally, it has been studied for its potential use in the treatment of diabetes by regulating glucose metabolism.